BENGHE Foundational & Exploratory

Check Availability & Pricing

Isopropylcyclobutane IUPAC name and
synonyms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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An In-depth Technical Guide to Isopropylcyclobutane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropylcyclobutane, a cycloalkane hydrocarbon, is a molecule of interest in various fields of
chemical research. Its strained four-membered ring and isopropyl substitution give it unique
physical and chemical properties. This document provides a comprehensive overview of its
nomenclature, physicochemical properties, and a representative synthetic protocol.
Furthermore, it details an experimental workflow for its detection, which is particularly relevant
in the context of food science where it serves as a specific marker for irradiation.

IUPAC Nomenclature and Synonyms

The systematic name for isopropylcyclobutane, according to the International Union of Pure
and Applied Chemistry (IUPAC) nomenclature, is (1-methylethyl)cyclobutane.[1][2] It is also
commonly referred to by several synonyms.

Table 1: IUPAC Name and Synonyms for Isopropylcyclobutane
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Type

Name

IUPAC Name

(1-methylethyl)cyclobutane

Common Name

Isopropylcyclobutane

Synonym

propan-2-ylcyclobutane[1]

Synonym

Cyclobutane, isopropyl-[1][2]

CAS Registry Number

872-56-0[1][2]

Physicochemical Properties

The properties of isopropylcyclobutane are summarized in the table below. These data are

compiled from various chemical databases and literature sources.

Table 2: Physicochemical Data for Isopropylcyclobutane

Property Value Units Source(s)

Molecular Formula C7Hi4 - [1112]

Molecular Weight 98.19 g/mol [1]

Boiling Point 92.6 - 93.0 °C [2]

Melting Point -106.43 °C [2]

Density 0.746 g/mL (at 20°C)

Refractive Index 1.411 (at 20°C)
INChl=1S/C7H14/c1-

InChl 6(2)7-4-3-5-7/h6- - [1][2]
7H,3-5H2,1-2H3
RFHQRRJFJJCQDJ-

InChlKey - [1112]
UHFFFAOYSA-N

SMILES Ccc(c)ciccees - [1]
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Experimental Protocols
Synthesis of Isopropylcyclobutane

A representative method for the synthesis of monoalkylcyclobutanes, including
isopropylcyclobutane, was developed by Derfer, Greenlee, and Boord.[3] The general
strategy involves the reduction of neopentyl-type tribromides. While the full detailed protocol
from the original publication requires access to the specific journal article, the key steps of such
a synthesis can be outlined.

General Protocol: Reduction of a Neopentyl-Type Tribromide

o Preparation of the Tribromide Precursor: The synthesis starts with a precursor that can be
converted into a 1,1-bis(bromomethyl)cyclopropane derivative, which then rearranges to a
cyclobutane structure. For isopropylcyclobutane, a suitable starting material would be
derived from isovaleric acid or a related compound.

» Formation of the Cyclobutane Ring: The key step involves the reductive cyclization of the
neopentyl-type tribromide. This is typically achieved using a reducing agent like zinc dust or
magnesium in a suitable solvent. The reaction forms the four-membered ring.

o Work-up and Purification: The reaction mixture is quenched, typically with an acidic or basic
wash to remove unreacted reagents and inorganic salts. The organic layer is separated,
dried over an anhydrous salt (e.g., MgSOa4 or Na=S0a4), and the solvent is removed by rotary
evaporation.

» Final Purification: The crude product is purified by fractional distillation under atmospheric or
reduced pressure to yield pure isopropylcyclobutane.

Note: This is a generalized description based on the cited synthesis strategy. For precise
quantities, reaction conditions, and safety precautions, consulting the original publication by
Derfer, J.M., Greenlee, K.W., & Boord, C.E. (1949) in the Journal of the American Chemical
Society is mandatory.

Logical and Experimental Workflows

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b031417?utm_src=pdf-body
https://www.benchchem.com/product/b031417?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/ja01169a046
https://www.benchchem.com/product/b031417?utm_src=pdf-body
https://www.benchchem.com/product/b031417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Detection of Isopropylcyclobutane as an Irradiation
Marker

Isopropylcyclobutane is a specific radiolytic product formed from the cleavage of fatty acids in
lipid-containing foods upon exposure to ionizing radiation. Its detection is a reliable method for
identifying irradiated foodstuffs. The general workflow for its analysis is depicted below.
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Caption: Workflow for the detection of isopropylcyclobutane in irradiated foods.
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This workflow illustrates the process from sample preparation, involving lipid extraction and
cleanup, through to instrumental analysis by GC/MS, and final data interpretation to confirm the
presence of the marker compound, thereby verifying if the food has been irradiated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b031417?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/10.1021/ja01169a046
https://www.masterorganicchemistry.com/2018/08/27/the-wolff-kishner-clemmensen-and-other-sidechain-reductions/
https://pubs.acs.org/doi/abs/10.1021/ja01169a046
https://www.benchchem.com/product/b031417#isopropylcyclobutane-iupac-name-and-synonyms
https://www.benchchem.com/product/b031417#isopropylcyclobutane-iupac-name-and-synonyms
https://www.benchchem.com/product/b031417#isopropylcyclobutane-iupac-name-and-synonyms
https://www.benchchem.com/product/b031417#isopropylcyclobutane-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031417?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

